6-Acetyl-2-(5-nitrofuran-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-[(5-nitrofuran-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C15H14N4O6S/c1-7(20)18-5-4-8-10(6-18)26-15(12(8)13(16)21)17-14(22)9-2-3-11(25-9)19(23)24/h2-3H,4-6H2,1H3,(H2,16,21)(H,17,22)
• InChI Key: HDIDQPNZSREFLB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(O3)[N+](=O)[O-]
• Molecular Formula: C15H14N4O6S
• Molecular Weight: 378.4 g/mol
• CAS No.: 864927-68-4

Description

6-Acetyl-2-(5-nitrofuran-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H14N4O6S and its molecular weight is 378.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

One significant area of application involves the synthesis of related compounds and evaluation of their antimicrobial activities. For instance, Abdel-rahman, Bakhite, and Al-Taifi (2002) explored the synthesis of new pyridothienopyrimidines and pyridothienotriazines, demonstrating their potential antimicrobial activities. This study highlights the compound's role as a precursor in generating derivatives with potential antimicrobial properties (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Antitumor Activities

Another application is in the development of antitumor agents. For example, Liu, Lin, and Sartorelli (1992) synthesized various substituted pyridine-2-carboxaldehyde thiosemicarbazones, including amino and hydroxyamino derivatives of the compound , and evaluated them for antineoplastic activity in mice bearing L1210 leukemia, showcasing the compound's utility in cancer research (Liu, Lin, & Sartorelli, 1992).

Antiprotozoal Agents

Ismail, Brun, Wenzler, Tanious, Wilson, and Boykin (2004) researched novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents, indicating the compound's potential application in treating protozoal infections (Ismail et al., 2004).

Mycobacterium tuberculosis Inhibitors

Samala, Devi, Nallangi, Sridevi, Saxena, Yogeeswari, and Sriram (2014) focused on developing novel tetrahydrothieno[2,3-c]pyridine-3-carboxamide based Mycobacterium tuberculosis pantothenate synthetase inhibitors, demonstrating the compound's relevance in tuberculosis research (Samala et al., 2014).

Future Directions

: Campos, J. F., Besson, T., & Berteina-Raboin, S. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d], and [4,3-d]pyrimidine Derivatives. Pharmaceuticals, 15(3), 352. DOI: 10.3390/ph15030352